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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552608 Get Quote

Disperse Orange 30: A Performance Benchmark
Against Industry Standards
This guide provides a comprehensive validation of Disperse Orange 30's performance

characteristics against established industry standards. Designed for researchers, scientists,

and professionals in drug development and material science, this document offers an objective

comparison with alternative disperse dyes, supported by experimental data and detailed

methodologies.

Executive Summary
Disperse Orange 30 is a monoazo dye belonging to the disperse class of colorants,

characterized by its non-ionic nature and low water solubility.[1] It is primarily utilized in the

dyeing of hydrophobic synthetic fibers such as polyester, acetate, nylon, and acrylics.[1] The

dyeing mechanism involves the formation of a fine aqueous dispersion at elevated

temperatures, typically around 130°C under pressure, which allows the dye particles to diffuse

into the swollen polymer chains of the fiber.[1] This guide outlines the performance of Disperse
Orange 30 in key fastness tests and compares it with other relevant disperse dyes.

Comparative Performance Data
The selection of a disperse dye is heavily influenced by its fastness properties, which

determine the durability of the color under various environmental and end-use conditions. The
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following tables summarize the key performance indicators for Disperse Orange 30 and a

selection of alternative disperse dyes. The data is compiled from technical datasheets and is

based on standardized testing protocols.

Table 1: Fastness Properties of Disperse Orange 30

Performance Metric Test Standard Rating

Light Fastness (Xenon Arc) ISO 105-B02 6[2][3]

Wash Fastness (Staining on

Polyester)
ISO 105-C06 4-5[3]

Wash Fastness (Staining on

Cotton)
ISO 105-C06 5[3]

Sublimation Fastness (180°C) ISO 105-P01 4-5[3][4]

Rubbing Fastness (Dry) ISO 105-X12 5[2]

Rubbing Fastness (Wet) ISO 105-X12 5[2]

Rating Scale: For Light Fastness, the scale is 1-8, where 8 is the highest fastness. For all other

properties, the scale is 1-5, where 5 is the highest fastness.

Table 2: Comparative Fastness Properties of Alternative Disperse Dyes
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Dye Name C.I. Name
Chemical
Class

Light
Fastness
(ISO 105-
B02)

Wash
Fastness
(ISO 105-
C06,
Staining on
PES)

Sublimation
Fastness
(ISO 105-
P01, 180°C)

Disperse

Brown 1
11152 Monoazo 5-6 5 4-5

Disperse

Orange 25
11227 Monoazo 5-6 4-5 4

Disperse

Blue 79
11345 Monoazo 6-7 5 4-5

Disperse

Orange 31
111135 Monoazo 6 4-5 5

Data for this table was compiled from multiple sources.[5][6][7]

Key Performance Indicators: A Deeper Dive
Light Fastness: This property measures the resistance of the dye to fading when exposed to

light. Disperse Orange 30 exhibits good light fastness, making it suitable for applications with

moderate to high light exposure.[2][8]

Wash Fastness: This indicates the dye's ability to withstand repeated washing without

significant color loss or staining of adjacent fabrics. Disperse Orange 30 demonstrates

excellent wash fastness, particularly in preventing staining on cotton.[3]

Sublimation Fastness: This is a critical parameter for disperse dyes, especially in processes

involving heat setting or pressing. It refers to the resistance of the dye to vaporizing at high

temperatures. Disperse Orange 30 shows good to excellent sublimation fastness.[3][4][8]

Rubbing Fastness: Also known as crocking, this property measures the resistance of the color

to transferring to other surfaces through rubbing. Disperse Orange 30 boasts excellent

rubbing fastness in both dry and wet conditions.[2]
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Experimental Protocols
The following are detailed methodologies for the key fastness tests cited in this guide.

ISO 105-C06: Colour Fastness to Washing
This method is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.

Apparatus and Materials:

Launder-Ometer or a similar apparatus for rotating closed containers in a thermostatically

controlled water bath.

Stainless steel containers (75 ± 5 mm diameter x 125 ± 10 mm high) of 550 ± 50 ml capacity.

Stainless steel balls (6 mm diameter).

Multifibre adjacent fabric (complying with ISO 105-F10).

ECE non-phosphate reference detergent 'B'.

Sodium perborate tetrahydrate.

Grade 3 water.

Grey Scale for assessing change in colour (ISO 105-A02) and for assessing staining (ISO

105-A03).

Procedure:

A 100 mm x 40 mm specimen of the dyed textile is sewn together with a same-sized piece of

multifibre adjacent fabric along one of the shorter sides.

A solution is prepared containing 4 g/L of ECE detergent and 1 g/L of sodium perborate in

Grade 3 water.

The composite specimen is placed in a stainless steel container with the specified volume of

the test solution and the required number of stainless steel balls (typically 10 or 25
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depending on the specific test procedure).

The container is sealed and placed in the Launder-Ometer, which is operated for 30 minutes

at the specified temperature (e.g., 60°C for procedure C2S).

After the test, the composite specimen is removed, rinsed twice in hot and then cold Grade 3

water.

The excess water is squeezed out, and the specimen is dried in warm air at a temperature

not exceeding 60°C.

The change in colour of the dyed specimen and the degree of staining on the multifibre

adjacent fabric are assessed using the respective Grey Scales.

ISO 105-B02: Colour Fastness to Artificial Light: Xenon
Arc Fading Lamp Test
This method evaluates the resistance of the colour of textiles to the action of an artificial light

source representative of natural daylight (D65).

Apparatus and Materials:

Xenon arc fading lamp apparatus, equipped with an air-cooled or water-cooled xenon arc

lamp.

Optical filters to ensure the spectral distribution of the light source simulates natural daylight.

Black standard thermometer or black panel thermometer.

Blue wool references (either scale 1-8 or L2-L9).

Grey Scale for assessing change in colour (ISO 105-A02).

Procedure:

A specimen of the textile to be tested is mounted on a specimen holder.

A set of blue wool references is also mounted in the same manner.
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The specimens and references are placed in the xenon arc apparatus and exposed to light

under specified conditions of temperature, humidity, and irradiance (typically 42 W/m² in the

300-400 nm range).

The exposure is continued until a specified contrast on the Grey Scale is produced on the

test specimen or on the blue wool references.

The colour fastness of the specimen is assessed by comparing the change in its colour with

that of the blue wool references. The rating corresponds to the number of the blue wool

reference that shows a similar change in colour.

ISO 105-X12: Colour Fastness to Rubbing
This method determines the resistance of the colour of textiles to rubbing off and staining other

materials.

Apparatus and Materials:

Crockmeter (rubbing tester).

Standard cotton rubbing cloth (50 mm x 50 mm).

Grey Scale for assessing staining (ISO 105-A03).

Abrasive paper.

Procedure:

A test specimen (at least 140 mm x 50 mm) is placed on the base of the crockmeter, over a

piece of abrasive paper.

Dry Rubbing: A conditioned piece of standard cotton rubbing cloth is fixed to the rubbing

finger of the crockmeter. The finger is then moved back and forth 10 times over the specimen

with a downward force of 9 N.

Wet Rubbing: A piece of standard cotton rubbing cloth is wetted with Grade 3 water and

squeezed to a defined liquid pickup. The procedure is then the same as for dry rubbing.
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The amount of colour transferred to the rubbing cloth is assessed using the Grey Scale for

staining.

ISO 105-P01: Colour Fastness to Dry Heat (Excluding
Pressing)
This method is used to determine the resistance of the colour of textiles to the action of dry

heat, which is relevant for processes like sublimation.

Apparatus and Materials:

Heating device capable of maintaining a specified temperature (e.g., 180°C ± 2°C).

Undyed, bleached cotton fabric as an adjacent fabric.

Grey Scale for assessing change in colour (ISO 105-A02) and for assessing staining (ISO

105-A03).

Procedure:

A specimen of the dyed textile is placed between two pieces of the undyed cotton adjacent

fabric.

The composite specimen is placed in the heating device and subjected to the specified

temperature for 30 seconds.

After heating, the specimen is removed and allowed to cool.

The change in colour of the test specimen and the staining of the adjacent fabric are

assessed using the appropriate Grey Scales.

Quality Control Workflow for Disperse Dyes
The following diagram illustrates a typical quality control workflow for disperse dyes in a textile

manufacturing setting, ensuring consistent performance and adherence to standards.
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Disperse Dye Quality Control Workflow
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Lab Dip Preparation
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Finished Fabric Testing
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Caption: A typical workflow for ensuring the quality of disperse dyes from raw material to

finished product.

Conclusion
Disperse Orange 30 demonstrates a robust performance profile with good to excellent

fastness properties across key industry-standard tests. Its high ratings in light, wash,

sublimation, and rubbing fastness make it a reliable choice for dyeing polyester and other

synthetic fibers for a wide range of applications. When compared to other disperse dyes, it

maintains a competitive standing, particularly in its well-balanced overall performance. The

detailed experimental protocols provided in this guide offer a framework for the objective

validation of its performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15552608#validation-of-disperse-orange-30-
performance-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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